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Preparing a stable and concentrated stock solution of ARP 100 is crucial for the success of your experiments.

The table below summarizes the key physicochemical data and a standard protocol for a 100 mg/mL stock

solution.

Parameter Specification

Molecular Weight 364.42 g/mol [1] [2] [3]

Solubility in DMSO ~100 mg/mL (~274 mM) [1] [4] [5]

Recommended Stock Concentration 100 mg/mL (274.41 mM) [1] [4]

Appearance Off-white to light yellow solid [1] [4] [3]

Protocol: Preparing 1 mL of 100 mg/mL Stock Solution in DMSO

Weigh 100 mg of ARP 100 solid.
Add 1 mL of fresh, high-quality, anhydrous DMSO.

Dissolve by vortexing. If needed, briefly warm the tube in a warm water bath (around 37°C) or use
ultrasonication to aid dissolution [1] [3].

Aliquot the clear solution into small, single-use vials to minimize freeze-thaw cycles.
Store aliquots at -20°C for short-term use (1 month) or at -80°C for longer-term storage (6 months) [1]

[4].
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Troubleshooting Common Stock Solution Problems

Here are solutions to frequent issues researchers encounter when working with ARP 100 stock solutions.

Problem Possible Cause & Solution

| Solution won't clear / precipitate forms | Cause: DMSO is hygroscopic. Absorbed moisture reduces

solubility. Solution: Use newly opened, anhydrous DMSO. Ensure the vial is tightly sealed after use. Gentle

warming and sonication can help re-dissolve the compound [1] [5]. | | Loss of activity in cell-based assays |

Cause: Repeated freeze-thaw cycles of the stock solution can degrade ARP 100. Solution: Store single-use

aliquots at -80°C. Avoid thawing and refreezing the main stock [1] [4]. | | Unexpected cytotoxicity | Cause:

The final concentration of DMSO in the cell culture medium is too high. Solution: Ensure the final DMSO

concentration does not exceed 0.1-0.5% (v/v) in your cell culture experiments. Use the stock solution

sparingly [6]. |

In Vitro Experimental Protocols

To help you design your experiments, here is a summary of key experimental data and a cited protocol from

the literature.

Biological Activity & Selectivity Profile (IC₅₀ Values)

Target IC₅₀ Selectivity (vs. MMP-2)

MMP-2 12 nM [1] [2] [5] -

MMP-9 0.2 μM (200 nM) [1] [2] [5] ~17-fold

MMP-3 4.5 μM [1] [2] [5] ~375-fold

MMP-1 >50 μM [1] [2] [5] >4000-fold

MMP-7 >50 μM [1] [2] [5] >4000-fold
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Cited Protocol: Anti-Invasion Assay in HT1080 Cells This protocol is adapted from a study that

investigated the anti-invasive properties of ARP 100 [1] [5].

Cell Line: HT1080 human fibrosarcoma cells.
Procedure:

Plate HT1080 cells on Matrigel in complete medium.
After 24 hours, treat the cells with ARP 100 at a final concentration of 50 nM, diluted from the

DMSO stock solution.
Incubate for 1 hour (or as required by your specific assay timeline).

Observe and quantify the total number of invasive elongations. A significant reduction indicates
successful MMP-2 inhibition [1] [5].

Workflow for Stock Solution Preparation and Use

The following diagram outlines the logical steps and key decision points for preparing and using your ARP

100 stock solution, helping to prevent common errors.
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FAQ for ARP 100 Experimental Use

Q1: What is a suitable working concentration for ARP 100 in cell migration assays? Based on published

research, concentrations in the range of 5-20 µM are effective for inhibiting cell migration in 2D cultures of
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invasive cancer cells like MDA-MB-231. Higher concentrations (e.g., 40 µM) may be required in 3D

spheroid models [6].

Q2: How do I prepare an in vivo dosing formulation from the DMSO stock? A common formulation is a

clear solution prepared by sequentially adding components. For example, to make 1 mL:

Add 100 µL of 25 mg/mL DMSO stock to 400 µL PEG300 and mix.

Add 50 µL Tween-80 and mix.
Add 450 µL saline to a final volume of 1 mL [1] [4]. Always validate the formulation for your specific in

vivo model.

Q3: Does ARP 100 exhibit cytotoxicity? Cytotoxicity is concentration-dependent. In 2D cultures of MDA-

MB-231 cells, viability remained above 74% at concentrations up to 75 µM in serum-free conditions but

decreased at higher doses. Cytotoxicity is generally less pronounced in 3D culture models [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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